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Compound of Interest

Compound Name: (1-Ethylpropyl)benzene

Cat. No.: B072659

Application Notes and Protocols for (1-
Ethylpropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage
of (1-Ethylpropyl)benzene (CAS No. 1196-58-3), also known as 3-Phenylpentane. Adherence
to these guidelines is crucial to ensure a safe laboratory environment.

Quantitative Safety Data

(1-Ethylpropyl)benzene is a flammable liquid and should be handled with care. The following
table summarizes its key quantitative safety and physical properties.
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Property Value Source(s)
Molecular Formula Ci1His [1112]
Molecular Weight 148.24 g/mol [1][2]
Appearance .Colf)rless to light yellow clear 3]
liquid

Boiling Point 191 °C [11[3]
Melting Point -44.72 °C (estimate) [1]

Flash Point 60.6 °C [1]

Density 0.86 g/cm?3 [1]
Refractive Index 1.4870 - 1.4890 [1]

H226: Flammable liquid and
GHS Hazard Statements vapor.H302: Harmful if [11[3114]

swallowed.

Safe Handling Protocols

2.1 Personal Protective Equipment (PPE)
* Eye Protection: Wear chemical safety goggles or a face shield.[5][6]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. For prolonged contact
or handling large quantities, consider more robust gloves like Viton or Neoprene.[6][7] If any
splash occurs, immediately remove and discard contaminated gloves.[7]

o Body Protection: A flame-resistant laboratory coat must be worn and fully buttoned.[6] Full-
length pants and closed-toe shoes are mandatory in the handling area.[6]

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood.[7] If working outside a fume hood where vapors may be generated, respiratory
protection may be necessary.[6]

2.2 Engineering Controls
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» Ventilation: Always handle (1-Ethylpropyl)benzene in a well-ventilated area.[3][8] A
chemical fume hood is the preferred designated area for handling this substance.[7]

« Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other sources of
ignition.[3][5][8] Use non-sparking tools and explosion-proof electrical equipment.[3][5][8]

» Static Discharge: Take precautionary measures against static discharge.[3][5][8] Ground and
bond containers and receiving equipment during transfer.[5][9]

2.3 Handling Procedures

o Preparation: Designate a specific area for handling (1-Ethylpropyl)benzene.[7] Ensure all
necessary PPE is worn correctly.

e Dispensing: When transferring the liquid, do so in a chemical fume hood. Use the smallest
practical quantity for the experiment.[7] Keep the container tightly closed when not in use.[3]

[8]
e Spill Response:
o Immediately evacuate the area in case of a large spill.[6]

o For small spills, contain the spillage with a non-combustible absorbent material (e.g.,
sand, vermiculite).

o Collect the absorbed material using non-sparking tools and place it in a suitable, sealed
container for disposal.[10]

o Ventilate the area and clean the spill zone.

o Hygiene: Wash hands thoroughly after handling.[7][8] Do not eat, drink, or smoke in the work
area.[7][9]

Storage Protocols

» General Storage: Store in a cool, dry, and well-ventilated place, away from heat and direct
sunlight.[3][8][9] A designated flammable liquid storage cabinet is recommended.[7]
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o Container: Keep the container tightly closed and sealed.[3][7][8]
e Incompatible Materials: Store separately from strong oxidizing agents.[7][8]

o Labeling: Ensure containers are clearly labeled with the chemical name and appropriate
hazard warnings.

Waste Disposal

» (1-Ethylpropyl)benzene and any contaminated materials are considered hazardous waste.

[7]
» Do not dispose of this chemical down the drain or in regular trash.[7]
e Collect all waste in a properly labeled, sealed container.[8]

o Dispose of the waste through an approved hazardous waste disposal service, following all
local, state, and federal regulations.[3][8]

Experimental Workflow & Safety Logic

The following diagram illustrates the logical workflow for the safe handling of (1-
Ethylpropyl)benzene, from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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